molecular formula C11H10O3 B1178844 Benzenesulfonic acid, hydroxy-, polymer with formaldehyde, phenol, sulfonylbis[phenol] and urea, amm CAS No. 129731-07-3

Benzenesulfonic acid, hydroxy-, polymer with formaldehyde, phenol, sulfonylbis[phenol] and urea, amm

Cat. No. B1178844
CAS RN: 129731-07-3
InChI Key:
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Description

Benzenesulfonic acid, hydroxy-, polymer with formaldehyde, phenol, sulfonylbis[phenol] and urea, amm, also known as Benzenesulfonic acid, hydroxy-, polymer with formaldehyde, phenol, sulfonylbis[phenol] and urea, amm, is a useful research compound. Its molecular formula is C11H10O3. The purity is usually 95%.
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properties

CAS RN

129731-07-3

Product Name

Benzenesulfonic acid, hydroxy-, polymer with formaldehyde, phenol, sulfonylbis[phenol] and urea, amm

Molecular Formula

C11H10O3

Molecular Weight

0

synonyms

Benzenesulfonic acid, hydroxy-, polymer with formaldehyde, phenol, sulfonylbis[phenol] and urea, ammonium sodium salt

Origin of Product

United States

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